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Compound of Interest |

Compound Name: 5-Chloro-2-iodobenzaldehyde
CAS No.: 1001334-22-0
Cat. No.: B2444130
. J

CAS No: 1001334-22-0 | Formula: C7H4CIIO | MW: 266.46 g/mol

Executive Summary

5-Chloro-2-iodobenzaldehyde is a di-halogenated benzaldehyde derivative primarily utilized
as a scaffold in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-
Hartwig) due to the orthogonal reactivity of the aryl-iodide and aryl-chloride bonds.[1]

While often treated as a simple reagent, its physical appearance is a primary diagnostic
indicator of chemical integrity. This guide details how to interpret its macroscopic properties to
assess purity, stability, and suitability for downstream applications.

Part 1: The Macroscopic Profile
Standard Physical Appearance

In its pure form, 5-Chloro-2-iodobenzaldehyde exists as a crystalline solid.
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Property

Specification

Diagnostic Note

Physical State

Solid (Crystalline Powder)

If liquid or oily, significant
solvent retention or eutectic

impurity exists.

Deep Yellow/Brown: Indicates

free iodine (

Color White to Pale Yellow ) liberation. White Crusting:
Indicates oxidation to benzoic
acid.

) o Acrid/Acidic: Indicates
Faint, characteristic aldehyde ] o
Odor ) hydrolysis or oxidation to 5-
(Almond-like) ) ) )
chloro-2-iodobenzoic acid.
i Turbidity in organic solvents
- Soluble in DCM, EtOAc, ) )
Solubility suggests inorganic salt

DMSO; Insoluble in Water

contamination.

The "Color-Purity" Correlation

The color of iodinated benzaldehydes is highly sensitive to storage conditions. The carbon-

iodine (

) bond is the weakest bond in the molecule (

50-60 kcal/mol), making it susceptible to homolytic cleavage by light.

o Grade A (High Purity): Off-white to pale cream. Indicates minimal photon exposure and intact

aldehyde functionality.

o Grade B (Passable): Light yellow. Minor iodine liberation or trace oxidation. Suitable for

crude reactions but may require recrystallization for sensitive catalysis.

o Grade C (Degraded): Orange to Brown. Significant iodine detachment. The free iodine can

act as a radical inhibitor or oxidant in subsequent palladium cycles, poisoning the catalyst.
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Part 2: Physicochemical Characterization & QC
Melting Point Determination

Unlike its isomers which have well-established literature values (e.g., 2-iodobenzaldehyde, mp
37°C), 5-Chloro-2-iodobenzaldehyde is often synthesized de novo.

o Expected Range: Typically 60°C — 80°C (Dependent on polymorph and purity).

o Depression: A melting range

or a value significantly below the expected window indicates the presence of 5-chloro-2-
iodobenzyl alcohol (precursor) or solvent inclusion.

Spectral Validation (Self-Validating Protocol)

Visual inspection must be corroborated by spectral data.
e H NMR (DMSO-ds/CDCl3):
o Aldehyde Proton: Look for a distinct singlet at

10.0-10.3 ppm.

o Impurity Check: A broad singlet at

13.0 ppm indicates carboxylic acid (oxidation). A doublet at

4.6 ppm indicates benzyl alcohol (incomplete oxidation during synthesis).
e FT-IR:
o Carbonyl Stretch (

): Sharp band at 1680-1700 cm~1.

o Absence Check: Ensure no broad

stretch (
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cm~1) which would suggest moisture or alcohol contamination.

Part 3: Stability & Degradation Logic

The molecule faces two primary degradation pathways that alter its physical appearance:
Photo-deiodination and Aerobic Oxidation.

Degradation Mechanism Visualization

The following diagram illustrates the causal link between environmental exposure and physical
changes.

[ .
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Figure 1: Degradation pathways affecting physical appearance. Light exposure leads to
browning (iodine release), while air exposure leads to acid formation.

Part 4: Handling & Purification Protocols
Storage Requirements

To maintain the "Pale Yellow" appearance and chemical integrity:
o Light Exclusion: Store in amber vials wrapped in aluminum foil.
o Atmosphere: Flush headspace with Argon or Nitrogen after every use.

o Temperature: Refrigerate at

Purification (Recrystallization)
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If the material appears brown or has a depressed melting point, perform the following
purification before use in sensitive catalytic cycles:

Dissolution: Dissolve the crude solid in a minimum amount of hot Ethanol or Ethyl Acetate.

Filtration: If the solution is cloudy (inorganic salts), filter while hot.

Crystallization: Add Hexanes dropwise until slight turbidity persists, then cool slowly to

Wash: Filter the crystals and wash with cold Hexanes to remove the yellow iodine-tinted
mother liquor.

Drying: Vacuum dry in the dark (avoid heat >40°C to prevent sublimation/degradation).

Quality Control Decision Tree
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Inspect Material

Is Color Pale Yellow/White?

o (Brown/Orange)

Recrystallize (EtOH/Hex)

Post-Purification

Check Melting Point

Is MP Sharp (<2°C range)?

Release for Synthesis Check NMR for Alcohol/Acid

Click to download full resolution via product page

Figure 2: QC workflow for assessing material suitability based on physical appearance and
melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Comprehensive Characterization Guide: 5-Chloro-2-
iodobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444130#physical-appearance-of-5-chloro-2-
iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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